6-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline

• IUPAC Name: 6-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline
• InChI: InChI=1S/C19H21FN6/c1-12-13(2)23-14(3)24-18(12)25-6-8-26(9-7-25)19-16-10-15(20)4-5-17(16)21-11-22-19/h4-5,10-11H,6-9H2,1-3H3
• InChI Key: XXQVJHCPWQGYQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCN(CC2)C3=NC=NC4=C3C=C(C=C4)F)C)C
• Molecular Formula: C19H21FN6
• Molecular Weight: 352.4 g/mol

Description

The compound “6-fluoro-4-[4-(2,5,6-trimethylpyrimidin-4-yl)piperazin-1-yl]quinazoline” is a complex organic molecule that contains a quinazoline core structure. Quinazolines are a class of organic compounds that consist of two fused six-membered rings, one aromatic (a benzene ring) and the other containing two nitrogen atoms. They are known to exhibit a wide range of biological activities, including antibacterial, antifungal, anticonvulsant, anti-inflammatory, anti-HIV, anticancer, and analgesic activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinazoline core, with a fluorine atom at the 6-position, and a piperazine ring attached to the 4-position, which is further substituted with a trimethylpyrimidinyl group.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed analysis of the chemical reactions involving this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom and the piperazine ring could affect its polarity, solubility, and reactivity.

Mechanism of Action

Target of Action

Similar compounds have been found to targetDNA gyrase , an enzyme involved in DNA replication and transcription . This enzyme plays a crucial role in bacterial cell division, making it a common target for antimicrobial agents .

Mode of Action

This inhibition could disrupt DNA replication and transcription, leading to bacterial cell death .

Biochemical Pathways

Given its potential target, it can be inferred that it may impact theDNA replication and transcription pathways in bacteria .

Pharmacokinetics

Similar compounds have been found to have promising admet properties , suggesting that this compound may also have favorable pharmacokinetic characteristics.

Result of Action

Based on its potential mode of action, it can be inferred that it may lead to the disruption of dna replication and transcription in bacteria, resulting in bacterial cell death .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity. As with any chemical compound, appropriate precautions should be taken when handling it to avoid potential health risks.

Future Directions

The future research directions for this compound could involve further exploration of its biological activity, potential applications in medicine or other fields, and the development of new synthetic methods.